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Compound of Interest

Compound Name: Benzopinacol

Cat. No.: B1666686

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of Benzopinacol, a common intermediate in organic synthesis. Adherence to these
procedures will help mitigate risks and ensure a safe laboratory environment.

Understanding the Hazards

Benzopinacol is a white crystalline powder that presents several potential hazards.[1][2] It is
known to cause skin and serious eye irritation, and may also lead to respiratory tract irritation.
[3] Furthermore, Benzopinacol is very toxic to aquatic life with long-lasting effects.[4][5]

Personal Protective Equipment (PPE) and Engineering
Controls

To minimize exposure and ensure safety, a combination of engineering controls and personal
protective equipment is essential.

Quantitative Data on Benzopinacol
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Property Value Source(s)
CAS Number 464-72-2 [11[3114]
Molecular Formula C26H2202 [41[6]
Appearance White crystalline powder [11[2]
Melting Point 171-173°C [7]

Oral LD50 (Mouse) > 10,000 mg/kg [31[7]
Incompatible Materials Strong oxidizing agents [11[31[8]
Hazard Statements H315: Causes skin irritation [3]

H319: Causes serious eye

[3]

irritation

H335: May cause respiratory 3]

irritation

H410: Very toxic to aquatic life e
with long lasting effects

Recommended Personal Protective Equipment (PPE)
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PPE Category

Specification

Source(s)

Eye/Face Protection

Chemical splash-resistant
safety glasses or goggles with
side protection, meeting
standards such as OSHA 29
CFR 1910.133 or EU EN166.
A face shield may be

appropriate in some situations.

[1]3]

Skin Protection

Chemical-resistant protective
gloves (e.g., Nitrile rubber).[6]
Wear a laboratory coat and

close-toed footwear.[3]

[11(31[4]

Respiratory Protection

Not typically required under
normal use with adequate
ventilation. If dust is generated
or ventilation is poor, use a
NIOSH- or CEN-certified

respirator.

[11(3][416]

Experimental Protocol: Safe Handling of Benzopinacol

This protocol outlines the step-by-step procedure for safely handling Benzopinacol in a

laboratory setting.

[EEN

N

. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to keep airborne

concentrations low.[1][3]

Ensure that an eyewash station and a safety shower are readily accessible.[1]

Remove all sources of ignition from the work area.[3]

. Donning Personal Protective Equipment (PPE):
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» Before handling Benzopinacol, put on all required PPE as specified in the table above. This
includes safety glasses or goggles, chemical-resistant gloves, and a lab coat.

3. Handling the Chemical:

e Avoid contact with skin, eyes, and clothing.[3][8]

e Minimize dust generation and accumulation when handling the solid powder.[1][3]
o Use appropriate tools (e.g., spatula, scoop) to transfer the chemical.

o Keep the container tightly closed when not in use.[1][3][8]

4. In Case of a Spill:

o For small spills, sweep up the material, taking care to avoid generating dust, and place it into
a suitable, labeled container for disposal.[1][7]

o Ensure adequate ventilation during cleanup.[1]
5. First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

o Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap
and water. If irritation occurs, get medical advice.[1][3]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if you feel unwell.[1][3]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[1]

Disposal Plan

Proper disposal of Benzopinacol and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.
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» Waste Characterization: Chemical waste generators must determine if the discarded
chemical is classified as hazardous waste according to US EPA guidelines (40 CFR 261.3)
and consult state and local regulations.[3]

» Disposal Method: Dispose of the contents and container in accordance with all local,
regional, national, and international regulations.[3][4] One possible method is to dissolve the
material in a combustible solvent and burn it in a chemical incinerator equipped with an
afterburner and scrubber.[4]

e Environmental Precautions: Do not allow the product to enter drains, other waterways, or
soil.[3]

Visualizing Safety Workflows

To further clarify the safety procedures, the following diagrams illustrate the logical flow of
handling and hazard mitigation for Benzopinacol.

Benzopinacol Handling Workflow
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Caption: Workflow for the safe handling of Benzopinacol.

Hazard Mitigation Logic for Benzopinacol
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Caption: Logical relationship for hazard mitigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1666686#personal-protective-equipment-for-
handling-benzopinacol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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